Cas no 2306273-16-3 (1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine)

• Product Name: 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine
• CAS No: 2306273-16-3
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 5107663
• Update Time: 2026-03-03

1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-methylimidazo[1,5-a]pyrazin-8-amine
• 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine

• Inchi： 1S/C7H7BrN4/c1-4-11-6(8)5-7(9)10-2-3-12(4)5/h2-3H,1H3,(H2,9,10)
• InChI Key： UTFBQIMONHIXBN-UHFFFAOYSA-N
• SMILES： BrC1=C2C(N)=NC=CN2C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.9
• Topological Polar Surface Area: 56.2

Additional information on 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine

Comprehensive Guide to 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine (CAS No. 2306273-16-3): Properties, Applications, and Market Insights

The compound 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine (CAS No. 2306273-16-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This brominated imidazopyrazine derivative features a unique structural framework, combining an imidazo[1,5-a]pyrazine core with a bromine substituent and an amino group. Its molecular formula is C₇H₇BrN₄, with a molecular weight of 227.06 g/mol. The presence of both bromine and amino functional groups makes this compound a versatile intermediate for various synthetic applications.

Researchers have shown growing interest in imidazo[1,5-a]pyrazine derivatives due to their potential biological activities. The 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine structure is particularly noteworthy as it serves as a key building block in the development of novel drug candidates. Recent studies suggest that similar compounds exhibit promising activity against various therapeutic targets, making this brominated derivative a valuable tool for medicinal chemistry explorations.

The physical and chemical properties of CAS 2306273-16-3 contribute to its utility in organic synthesis. The compound typically appears as a light yellow to brown crystalline powder with moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane. Its melting point ranges between 180-185°C, and it demonstrates good stability under standard laboratory conditions. The bromine atom at position 1 provides an excellent handle for further functionalization through various cross-coupling reactions, while the amino group at position 8 offers opportunities for derivatization through amide formation or reductive amination.

In pharmaceutical research, 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine has emerged as a crucial intermediate for developing kinase inhibitors. The imidazopyrazine scaffold is known to interact with ATP-binding sites of various kinases, making it a privileged structure in drug discovery. Recent publications highlight its use in synthesizing potential candidates for treating inflammatory diseases and certain types of cancer. The compound's ability to serve as a precursor for more complex molecular architectures has made it particularly valuable in fragment-based drug design approaches.

The agrochemical industry has also shown interest in imidazo[1,5-a]pyrazine derivatives like CAS 2306273-16-3. These compounds have demonstrated potential as precursors for developing novel pesticides and herbicides with improved efficacy and environmental profiles. The unique electronic properties imparted by the bromine substituent can enhance the biological activity of resulting products, making this compound an attractive starting material for agrochemical innovation.

From a synthetic chemistry perspective, 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine offers multiple advantages. The bromine atom readily participates in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, or Buchwald-Hartwig couplings), allowing for efficient diversification of the molecular scaffold. Meanwhile, the amino group can be selectively protected or modified to introduce additional functionality. This dual reactivity makes the compound particularly valuable for parallel synthesis and combinatorial chemistry approaches in drug discovery programs.

The global market for specialized heterocyclic compounds like 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine has been steadily growing, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project continued demand for such building blocks, especially as drug discovery efforts increasingly focus on novel heterocyclic scaffolds. The compound's CAS number (2306273-16-3) serves as a unique identifier that facilitates procurement and regulatory compliance across international markets.

Quality control and characterization of CAS 2306273-16-3 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to assess purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. Researchers working with this compound should store it in cool, dry conditions away from strong oxidizers to maintain stability. Proper handling procedures should be followed, including the use of personal protective equipment as recommended for laboratory chemicals.

Recent scientific literature highlights several innovative applications of 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine derivatives. Some studies have explored their potential as fluorescent probes for biological imaging, leveraging the inherent photophysical properties of the imidazopyrazine core. Others have investigated their use in materials science, particularly in the development of organic electronic materials. These diverse applications underscore the compound's versatility beyond traditional medicinal chemistry applications.

For researchers sourcing 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine, it's important to verify the supplier's quality certifications and analytical data. Reputable suppliers typically provide comprehensive characterization data including ¹H NMR, ¹³C NMR, and HPLC purity reports. The compound is generally available in research quantities (100mg to 10g scale) from specialty chemical providers, with lead times varying based on inventory levels and synthesis complexity.

As the field of heterocyclic chemistry continues to evolve, compounds like 1-Bromo-3-methylimidazo[1,5-a]pyrazin-8-amine (CAS No. 2306273-16-3) will likely maintain their importance in both academic and industrial research settings. Their unique combination of reactivity, structural features, and potential biological activity positions them as valuable tools for addressing current challenges in drug discovery and materials science. Future research directions may explore novel synthetic methodologies for this scaffold or investigate previously unexplored biological targets for its derivatives.